N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide

• IUPAC Name: N-[2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C23H28N4O5/c1-31-19-9-8-17(16-20(19)32-2)23(30)27-14-12-26(13-15-27)11-10-24-21(28)22(29)25-18-6-4-3-5-7-18/h3-9,16H,10-15H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: PGOHASXQNGPQOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)CCNC(=O)C(=O)NC3=CC=CC=C3)OC
• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol

Description

N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide, commonly known as DPA-714, is a small molecule radioligand that has been extensively studied for its potential applications in neuroimaging and drug development. It is a member of the benzamide class of compounds and has been shown to bind specifically to the translocator protein (TSPO), which is involved in a variety of physiological and pathological processes, including inflammation, oxidative stress, and neurodegeneration.

Mechanism of Action

DPA-714 binds specifically to N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide, which is involved in the regulation of mitochondrial function and cellular stress responses. Activation of N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide has been shown to modulate various signaling pathways, including the production of reactive oxygen species and the release of cytokines and chemokines, which play important roles in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
DPA-714 has been shown to modulate various biochemical and physiological processes, including the regulation of mitochondrial function, the production of reactive oxygen species, and the release of cytokines and chemokines. It has also been shown to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways, which are involved in inflammation and cell survival.

Advantages and Limitations for Lab Experiments

DPA-714 has several advantages for lab experiments, including its high selectivity and affinity for N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide, which allows for specific targeting of activated microglia and astrocytes. However, it also has some limitations, including its relatively low signal-to-noise ratio and the potential for off-target effects.

Future Directions

There are several potential future directions for research on DPA-714, including the development of new radioligands with improved pharmacokinetic properties, the identification of novel therapeutic targets for N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide modulation, and the investigation of the role of N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide in various disease states, including neuroinflammation and neurodegeneration. Additionally, there is a growing interest in the use of N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide ligands for the diagnosis and treatment of psychiatric disorders, including depression and anxiety.

Scientific Research Applications

DPA-714 has been extensively studied for its potential applications in neuroimaging and drug development. It is a selective ligand for N-{2-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide, which is highly expressed in activated microglia and astrocytes, making it a promising target for imaging and therapeutic interventions in neuroinflammatory and neurodegenerative diseases.